3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid
Overview
Description
3-(2,2,2-Trifluoroethoxy)azetidine, trifluoroacetic acid (3-TFEA) is an organic compound belonging to the class of azetidines. It is a colorless liquid with a distinctive odor, and is soluble in water and most organic solvents. It is an important intermediate for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Its structure is similar to that of the amino acid glycine, and it has been used as a building block for the synthesis of peptides, peptidomimetics, and other biologically active compounds.
Mechanism of Action
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid is an intermediate in the synthesis of peptides and peptidomimetics. It is used to form peptide bonds between amino acids, thus forming the backbone of the peptide chain. It is also used to modify existing peptide bonds, thus allowing for the synthesis of more complex peptides.
Biochemical and Physiological Effects
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid has been extensively studied for its biochemical and physiological effects. It has been found to have a variety of effects on cellular processes, including the regulation of gene expression, protein synthesis, and enzyme activity. It has also been found to have antibacterial, antifungal, and antiviral activity.
Advantages and Limitations for Lab Experiments
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid is a versatile compound that is relatively easy to synthesize and use in laboratory experiments. It is stable, non-toxic, and can be used to synthesize a variety of biologically active compounds. However, it is also a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of 3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid in scientific research. It could be used to synthesize more complex peptides and peptidomimetics, as well as to study the structure and function of proteins. It could also be used to develop new drugs and therapeutic agents. Additionally, it could be used to study the effects of environmental pollutants on cellular processes. Finally, it could be used to develop new materials for use in biotechnology applications.
Synthesis Methods
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid is synthesized by the reaction of trifluoroacetic anhydride and 2-chloro-2-methylpropionic acid in the presence of a base, such as sodium carbonate. The resulting product is then isolated and purified by distillation. This method is relatively simple and efficient, and the yields are typically very good.
Scientific Research Applications
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid has been used extensively in scientific research, particularly in the field of peptide synthesis. It has been used to synthesize peptides, peptidomimetics, and other biologically active compounds. It has also been used to study the structure and function of proteins, and to develop new drugs and therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid involves the reaction of 3-azetidinol with 2,2,2-trifluoroethanol in the presence of trifluoroacetic acid as a catalyst. The resulting intermediate is then treated with trifluoroacetic anhydride to yield the final product.", "Starting Materials": [ "3-azetidinol", "2,2,2-trifluoroethanol", "trifluoroacetic acid", "trifluoroacetic anhydride" ], "Reaction": [ "Step 1: 3-azetidinol is reacted with 2,2,2-trifluoroethanol in the presence of trifluoroacetic acid as a catalyst.", "Step 2: The resulting intermediate is then treated with trifluoroacetic anhydride.", "Step 3: The product is purified by column chromatography to yield 3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid." ] } | |
CAS RN |
2403799-54-0 |
Product Name |
3-(2,2,2-trifluoroethoxy)azetidine, trifluoroacetic acid |
Molecular Formula |
C7H9F6NO3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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